Cas no 2763741-18-8 ((1R,2R)-2-(aminomethyl)cyclobutan-1-ol)

• Product Name: (1R,2R)-2-(aminomethyl)cyclobutan-1-ol
• CAS No: 2763741-18-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 5559185
• PubChem ID: 96217314
• Update Time: 2025-05-25

(1R,2R)-2-(aminomethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2763741-18-8
• (1R,2R)-2-(aminomethyl)cyclobutan-1-ol
• EN300-37351380

• Inchi： 1S/C5H11NO/c6-3-4-1-2-5(4)7/h4-5,7H,1-3,6H2/t4-,5-/m1/s1
• InChI Key： QHFFTNZUBMAJDN-RFZPGFLSSA-N
• SMILES： O[C@@H]1CC[C@@H]1CN

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R,2R)-2-(aminomethyl)cyclobutan-1-ol

(1R,2R)-2-(Aminomethyl)cyclobutan-1-ol: A Comprehensive Overview

(1R,2R)-2-(Aminomethyl)cyclobutan-1-ol, also known by its CAS number 2763741-18-8, is a chiral compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amine and an alcohol functional group. The cyclobutane ring structure adds unique properties to this molecule, making it a subject of interest in both academic and industrial research.

The structure of (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol consists of a cyclobutane ring with two substituents: an aminoethyl group (-CH₂NH₂) at the 2-position and a hydroxyl group (-OH) at the 1-position. The stereochemistry of the molecule is defined by the R configuration at both chiral centers, which is crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds, making this compound a valuable tool in drug discovery.

One of the key areas where (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol has shown promise is in the field of asymmetric synthesis. The compound's chiral centers make it an excellent chiral auxiliary or catalyst in organic reactions. For instance, researchers have utilized this compound to induce high enantioselectivity in various nucleophilic additions and aldol reactions. These findings underscore its potential as a versatile building block in organic chemistry.

In terms of physical properties, (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol exhibits a melting point of approximately 95°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, while it shows higher solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various synthetic protocols that require controlled solubility profiles.

The synthesis of (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol typically involves multi-step processes that emphasize stereocontrol. One common approach involves the ring-opening reaction of epoxides followed by reductive amination to introduce the amino group. Recent advancements in catalytic asymmetric hydrogenation have also enabled more efficient routes to this compound, reducing both time and cost while maintaining high enantiomeric excess.

From a biological standpoint, (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol has demonstrated moderate activity as an inhibitor of certain enzymes involved in metabolic pathways. For example, studies have shown its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. While its potency may not yet be sufficient for therapeutic use, these findings suggest that further optimization could yield more effective drug candidates.

In addition to its role in drug discovery, (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol has applications in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis and surface modification. Recent research has explored its potential as a precursor for self-healing polymers, where its reactivity under specific conditions could enable dynamic covalent bonding networks.

The environmental impact of (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol is another area of growing interest. Studies have assessed its biodegradability under aerobic and anaerobic conditions, with results indicating moderate rates of degradation depending on environmental factors such as temperature and pH. These insights are crucial for evaluating its safety profile and ensuring sustainable practices during production and disposal.

In conclusion, (1R,2R)-2-(Aminomethyl)cyclobutan-1-ol, CAS number 2763741-18-8, is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and stereochemistry make it a valuable tool for asymmetric synthesis and drug discovery. As research continues to uncover new properties and applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.